8-[(4-Ethylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione

• IUPAC Name: 8-[(4-ethylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione
• InChI: InChI=1S/C19H32N6O2/c1-6-23-9-11-24(12-10-23)13-15-20-17-16(25(15)8-7-14(2)3)18(26)22(5)19(27)21(17)4/h14H,6-13H2,1-5H3
• InChI Key: CZQDYFMLLPPMLJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=NC3=C(N2CCC(C)C)C(=O)N(C(=O)N3C)C
• Molecular Formula: C19H32N6O2
• Molecular Weight: 376.5 g/mol

Description

8-[(4-Ethylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione, also known as EPMP, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of purine derivatives and has been studied for its potential applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Analgesic and Anti-inflammatory Properties

• The compound shows significant analgesic and anti-inflammatory activity. Benzylamide and 4-phenylpiperazinamide derivatives of this compound were found more active than acetylic acid, a reference drug, in alleviating pain and inflammation. Additionally, several active compounds stronger than theophylline inhibited phosphodiesterase activity (Zygmunt et al., 2015).

Psychotropic Potential

• The compound has been evaluated for its potential psychotropic effects. Specific derivatives demonstrated antidepressant-like effects in animal models, suggesting potential applications in mental health disorders (Chłoń-Rzepa et al., 2013).

Serotonin Receptor Affinity

• Variants of this compound have shown high affinity for serotonin receptors, particularly 5-HT1A, 5-HT2A, and 5-HT7, indicating potential utility in treating conditions related to these receptors (Jurczyk et al., 2004).

Cardiovascular Activity

• New derivatives of this compound have displayed prophylactic antiarrhythmic activity in epinephrine-induced arrhythmia, indicating potential applications in cardiovascular therapeutics (Chłoń-Rzepa et al., 2011).

Potential Anticancer Activity

• Some derivatives have been synthesized and tested for in vitro anticancer activities, revealing promising results against certain cancer cell lines, suggesting potential applications in cancer therapy (Rida et al., 2007).